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Compound of Interest

Compound Name:

4-(2-

Tetrahydropyranyloxy)phenylboron

ic acid

Cat. No.: B153565 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is a cornerstone of laboratory safety and environmental protection. This

guide provides comprehensive, immediate safety and logistical information for the proper

disposal of 4-(2-Tetrahydropyranyloxy)phenylboronic acid (CAS No. 182281-01-2),

ensuring compliance with safety regulations and fostering a secure research environment.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 4-(2-
Tetrahydropyranyloxy)phenylboronic acid with care, recognizing its potential hazards. This

compound is known to cause skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335)[1]. Therefore, all handling and disposal activities must be

conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves, such as nitrile rubber.

Protective Clothing: A lab coat and closed-toe shoes are required to prevent skin contact.
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II. Quantitative Data and Physical Properties
Proper identification and understanding of the substance's properties are crucial for safe

handling and disposal.

Property Value Reference

CAS Number 182281-01-2 [2]

Molecular Formula C₁₁H₁₅BO₄ [2]

Appearance

White or off-white solid; off-

white to beige crystalline

powder

[1][2]

Purity 98% [2]

Storage Conditions
Sealed, dry, microtherm, avoid

light
[2]

III. Step-by-Step Disposal Protocol
The disposal of 4-(2-Tetrahydropyranyloxy)phenylboronic acid and its contaminated

materials must be managed as hazardous waste. Under no circumstances should this chemical

be disposed of down the drain or in regular trash.

1. Waste Segregation and Collection:

Solid Waste: Collect unused or contaminated solid 4-(2-
Tetrahydropyranyloxy)phenylboronic acid in a designated, sealable container clearly

labeled as "Hazardous Waste." This includes contaminated personal protective equipment

(gloves, etc.) and weighing papers.

Liquid Waste: If the compound is in a solution, collect it in a separate, clearly labeled, and

sealable container for liquid hazardous waste. Do not mix with other incompatible waste

streams.

2. Labeling:
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All waste containers must be clearly and accurately labeled with "Hazardous Waste," the full

chemical name "4-(2-Tetrahydropyranyloxy)phenylboronic acid," and the CAS number

"182281-01-2."

3. Container Decontamination:

Empty containers that held 4-(2-Tetrahydropyranyloxy)phenylboronic acid must be

decontaminated before disposal.

Triple-rinse the empty container with a suitable solvent (e.g., methanol or ethanol) in a

chemical fume hood.

Collect the rinsate as hazardous liquid waste.

After triple-rinsing, the container can be disposed of according to your institution's guidelines

for decontaminated labware.

4. Spill Management:

In case of a spill, evacuate the area and ensure proper ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

sand, or earth).

Carefully sweep up the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

5. Storage and Final Disposal:

Store sealed and labeled hazardous waste containers in a designated, secure, and well-

ventilated area, away from incompatible materials.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.
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IV. Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of 4-(2-
Tetrahydropyranyloxy)phenylboronic acid waste.

Caption: Disposal workflow for 4-(2-Tetrahydropyranyloxy)phenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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